N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide
Overview
Description
N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide, also known as CP-94,253, is a selective antagonist of the dopamine D4 receptor. It was first synthesized in the early 1990s and has since been used in various scientific research studies to understand the role of dopamine receptors in the brain.
Mechanism of Action
N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide is a selective antagonist of the dopamine D4 receptor. It binds to the receptor and inhibits the binding of dopamine, leading to a decrease in dopamine signaling. This can have various effects on behavior, cognition, and addiction.
Biochemical and Physiological Effects:
N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide has been shown to have various effects on behavior, cognition, and addiction. It has been shown to decrease impulsivity and increase attention in animal studies. It has also been shown to decrease drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
One advantage of using N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide in lab experiments is its selectivity for the dopamine D4 receptor. This allows researchers to study the specific effects of dopamine signaling through this receptor. However, one limitation is that it may not accurately reflect the effects of dopamine signaling in the brain as a whole, as there are multiple dopamine receptors and signaling pathways.
Future Directions
There are several future directions for research involving N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide. One direction is to further understand the role of dopamine D4 receptors in addiction and other psychiatric disorders. Another direction is to develop more selective and potent antagonists of the dopamine D4 receptor for use in research and potential therapeutic applications. Finally, there is a need to better understand the downstream effects of dopamine signaling through the D4 receptor, including changes in gene expression and protein synthesis.
Synthesis Methods
N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide can be synthesized through a multi-step process starting with the reaction of 2,4-difluoroacetophenone with cyclopropylmethylamine. This intermediate is then reacted with acetic anhydride to form the final product.
Scientific Research Applications
N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide has been used in various scientific research studies to understand the role of dopamine D4 receptors in the brain. It has been shown to inhibit the binding of dopamine to D4 receptors, leading to a decrease in dopamine signaling. This has been useful in studying the effects of dopamine on behavior, cognition, and addiction.
properties
IUPAC Name |
N-(cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO/c13-10-4-3-9(11(14)6-10)5-12(16)15-7-8-1-2-8/h3-4,6,8H,1-2,5,7H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKIUJDJCYUXPRQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=O)CC2=C(C=C(C=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Cyclopropylmethyl)-2-(2,4-difluorophenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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